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Compound of Interest

Compound Name: D-Nmappd

Cat. No.: B1663987

Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of D-Nmappd, a potent acid ceramidase inhibitor

used in cancer research. Adherence to these guidelines will help maintain a safe laboratory

environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle D-Nmappd with appropriate

care. This compound is toxic if swallowed or inhaled and fatal in contact with skin. It can also

cause serious eye damage and skin irritation. Always work in a well-ventilated area, preferably

under a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber, minimum layer

thickness: 0.11 mm) and clothing to prevent skin exposure.
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Respiratory Protection: If working outside a fume hood or if dust is generated, use a NIOSH-

approved respirator.

Step-by-Step Disposal Protocol
The disposal of D-Nmappd must be managed as hazardous chemical waste. Do not dispose of

D-Nmappd down the drain or in regular trash.[1]

Waste Collection:

Collect waste D-Nmappd, including any contaminated labware (e.g., pipette tips, vials), in

a designated and clearly labeled hazardous waste container.

The container must be sturdy, chemically resistant, and have a secure lid.

Ensure the waste container is kept closed except when adding waste.

Waste Segregation:

Do not mix D-Nmappd waste with incompatible materials. It is incompatible with strong

oxidizing agents.

Store the D-Nmappd waste container separately from other chemical waste streams to

prevent accidental mixing.

Labeling:

Properly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "D-Nmappd," and any associated hazard symbols (e.g., toxic, irritant).

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from heat or sources of ignition. Recommended storage temperature for the pure

compound is -20°C.

Disposal Request:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal of the D-
Nmappd waste.

Provide them with the completed hazardous waste label and any other required

documentation.

D-Nmappd Properties and Safety Data
For quick reference, the following table summarizes key quantitative data for D-Nmappd.

Property Value

Molecular Formula C₂₃H₃₈N₂O₅

Molecular Weight 422.56 g/mol

CAS Number 35922-06-6

Appearance Solid

Storage Temperature -20°C

Solubility
DMF: 10 mg/ml, DMSO: 10 mg/ml, Ethanol: 20

mg/ml

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-
Nmappd.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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